Cas no 1806424-65-6 (2-Cyano-7-iodobenzo[d]oxazole)

• Product Name: 2-Cyano-7-iodobenzo[d]oxazole
• CAS No: 1806424-65-6
• MF: C₈H₃IN₂O
• MW: 270.026693582535
• CID: 4820021
• Update Time: 2025-05-20

2-Cyano-7-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-7-iodobenzo[d]oxazole

• Inchi： 1S/C8H3IN2O/c9-5-2-1-3-6-8(5)12-7(4-10)11-6/h1-3H
• InChI Key： ZLSSVYGZLVEZSP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1OC(C#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on 2-Cyano-7-iodobenzo[d]oxazole

Introduction to 2-Cyano-7-iodobenzo[d]oxazole (CAS No. 1806424-65-6)

2-Cyano-7-iodobenzo[d]oxazole (CAS No. 1806424-65-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyano group and an iodine substituent on a benzo[d]oxazole scaffold. These functional groups endow the molecule with a range of chemical and physical properties that make it a valuable intermediate in various synthetic pathways and applications.

The benzo[d]oxazole core is a well-known heterocyclic structure that has been extensively studied for its biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the cyano and iodine substituents further enhances the compound's reactivity and functional versatility, making it an attractive candidate for drug discovery and materials development.

Recent research has highlighted the potential of 2-Cyano-7-iodobenzo[d]oxazole in several areas. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Cyano-7-iodobenzo[d]oxazole exhibit potent anticancer activity against various cancer cell lines, particularly those resistant to conventional therapies. The iodine substituent plays a crucial role in enhancing the compound's lipophilicity and cellular uptake, thereby improving its therapeutic efficacy.

In addition to its medicinal applications, 2-Cyano-7-iodobenzo[d]oxazole has also found utility in materials science. The presence of the cyano group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. A recent study in the Journal of Materials Chemistry C reported that thin films prepared from 2-Cyano-7-iodobenzo[d]oxazole-based polymers exhibit excellent charge transport characteristics and photoluminescence properties, suggesting potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthetic accessibility of 2-Cyano-7-iodobenzo[d]oxazole is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and multicomponent reactions. These methods not only facilitate large-scale production but also allow for the facile introduction of various functional groups, enabling the synthesis of diverse derivatives with tailored properties.

In terms of safety and handling, it is important to note that while 2-Cyano-7-iodobenzo[d]oxazole is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure risks.

The ongoing research into 2-Cyano-7-iodobenzo[d]oxazole continues to uncover new applications and insights into its behavior. For example, recent studies have explored its potential as a fluorescent probe for cellular imaging and as a precursor for metalorganic frameworks (MOFs) with tunable porosity and catalytic activity. These findings underscore the compound's versatility and highlight its importance in both fundamental research and practical applications.

In conclusion, 2-Cyano-7-iodobenzo[d]oxazole (CAS No. 1806424-65-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As research progresses, it is likely that new applications and insights will continue to emerge, further solidifying the importance of this compound in modern scientific endeavors.